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Compound of Interest

Compound Name: Dichloro-bis(4-methylphenyl)silane

Cat. No.: B097429 Get Quote

A comprehensive analysis of the spectroscopic properties of para-substituted diphenyl

dichlorosilanes, providing key data for researchers in materials science and drug development.

This guide offers an objective comparison of the spectroscopic characteristics of

dichlorodiphenylsilane and its para-substituted derivatives, including bis(p-tolyl)dichlorosilane

and bis(4-chlorophenyl)dichlorosilane. The inclusion of electron-donating (methyl) and electron-

withdrawing (chloro) groups on the phenyl rings allows for a systematic study of substituent

effects on the spectral properties of these important organosilicon compounds. The data

presented herein is crucial for the identification, characterization, and quality control of these

molecules in various research and development applications.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for dichlorodiphenylsilane,

bis(p-tolyl)dichlorosilane, and bis(4-chlorophenyl)dichlorosilane.

¹H NMR Spectral Data (CDCl₃, ppm)
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Compound Ar-H (ortho) Ar-H (meta) -CH₃

Dichlorodiphenylsilane 7.83 (d) 7.51 (m) -

Bis(p-

tolyl)dichlorosilane
7.71 (d) 7.31 (d) 2.44 (s)

Bis(4-

chlorophenyl)dichloros

ilane

7.75 (d) 7.48 (d) -

¹³C NMR Spectral Data (CDCl₃, ppm)
Compound C (ipso) C (ortho) C (meta) C (para) -CH₃

Dichlorodiphe

nylsilane
132.5 134.7 128.8 131.6 -

Bis(p-

tolyl)dichloros

ilane

129.5 134.8 129.8 142.4 21.8

Bis(4-

chlorophenyl)

dichlorosilane

131.0 136.2 129.6 138.2 -

²⁹Si NMR Spectral Data (CDCl₃, ppm)
Compound Chemical Shift (δ)

Dichlorodiphenylsilane 8.5

Bis(p-tolyl)dichlorosilane 8.1

Bis(4-chlorophenyl)dichlorosilane 8.9

Infrared (IR) Spectral Data (cm⁻¹)
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Compound Si-Cl Stretch
Aromatic C-H
Stretch

Aromatic C=C
Stretch

Dichlorodiphenylsilane ~540, ~575 ~3070 ~1430, 1485

Bis(p-

tolyl)dichlorosilane
~540, ~570 ~3050 ~1450, 1500

Bis(4-

chlorophenyl)dichloros

ilane

~545, ~580 ~3080 ~1400, 1480

Note: Specific values can vary slightly based on the experimental conditions and

instrumentation.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of

substituted diphenyl dichlorosilanes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 10-20 mg of the diphenyl dichlorosilane derivative was

dissolved in ~0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

¹H NMR Spectroscopy: ¹H NMR spectra were recorded on a spectrometer operating at a

proton frequency of 300 MHz or higher. Chemical shifts are reported in parts per million

(ppm) relative to tetramethylsilane (TMS) as an internal standard (δ 0.00).

¹³C NMR Spectroscopy: ¹³C NMR spectra were recorded on the same instrument, operating

at a corresponding carbon frequency (e.g., 75 MHz for a 300 MHz spectrometer). Chemical

shifts are reported in ppm relative to the CDCl₃ solvent peak (δ 77.16).

²⁹Si NMR Spectroscopy: ²⁹Si NMR spectra were acquired on a spectrometer equipped with a

silicon-sensitive probe. Chemical shifts are reported in ppm relative to an external TMS

standard (δ 0.0).

Infrared (IR) Spectroscopy
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Sample Preparation: A thin film of the neat liquid sample was prepared between two

potassium bromide (KBr) or sodium chloride (NaCl) salt plates. For solid samples, a KBr

pellet was prepared by grinding a small amount of the sample with dry KBr powder and

pressing the mixture into a translucent disk.

Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample

holder (or pure KBr pellet) was recorded and subtracted from the sample spectrum.

UV-Vis Spectroscopy
Sample Preparation: A dilute solution of the diphenyl dichlorosilane derivative was prepared

in a UV-transparent solvent, such as cyclohexane or acetonitrile. The concentration was

adjusted to obtain an absorbance reading between 0.1 and 1.0.

Data Acquisition: The UV-Vis absorption spectrum was recorded using a dual-beam

spectrophotometer over a wavelength range of approximately 200-400 nm. A cuvette

containing the pure solvent was used as a reference.

Experimental and Logical Workflow Diagrams
The following diagrams illustrate the general workflow for the spectroscopic analysis and the

logical relationship between substituent effects and the observed spectral shifts.

Caption: Experimental workflow for the synthesis and spectroscopic characterization of

substituted diphenyl dichlorosilanes.

Caption: Logical relationship between substituent electronic effects and observed

spectroscopic shifts.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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